2-oxo-2-phenylethyl {[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: phenacyl 2-[(4-methyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C17H15N3O3S2/c1-20-16(14-8-5-9-24-14)18-19-17(20)25-11-15(22)23-10-13(21)12-6-3-2-4-7-12/h2-9H,10-11H2,1H3
• InChI Key: COBPQWNSGGXQON-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)OCC(=O)C2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol

Description

2-oxo-2-phenylethyl {[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-oxo-2-phenylethyl {[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood. However, it is believed to exert its biological effects by inhibiting specific enzymes or proteins involved in various cellular processes. For example, in cancer cells, it has been shown to inhibit the activity of histone deacetylase enzymes, which play a critical role in regulating gene expression and cell proliferation.
Biochemical and Physiological Effects:
2-oxo-2-phenylethyl {[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In Alzheimer's disease, it has been shown to inhibit the aggregation of beta-amyloid, which is a hallmark of the disease. In protein-ligand interactions, it has been used as a fluorescent probe to study the binding affinity and specificity of various proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-oxo-2-phenylethyl {[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate in lab experiments is its high purity and stability. It can be easily synthesized and purified, making it a readily available compound for research. However, one of the limitations of using this compound is its potential toxicity. It is important to use proper safety precautions when handling this compound in the lab.

Future Directions

There are several future directions for research on 2-oxo-2-phenylethyl {[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate. One direction is to further explore its potential as an anticancer agent and a treatment for Alzheimer's disease. Another direction is to study its potential as a fluorescent probe for studying protein-ligand interactions. Additionally, it may be explored for its potential use in organic electronics and optoelectronics. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
In conclusion, 2-oxo-2-phenylethyl {[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound.

Scientific Research Applications

2-oxo-2-phenylethyl {[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has shown promising results as an anticancer agent and a potential treatment for Alzheimer's disease. In biochemistry, it has been used as a probe to study protein-ligand interactions. In materials science, it has been explored for its potential use in organic electronics and optoelectronics.